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Compound of Interest

Compound Name: 2,5-Dimethylhexane

Cat. No.: B165582

Technical Support Center: 2,5-Dimethylhexane

This technical support center provides essential information for the safe handling and storage
of 2,5-Dimethylhexane. Please consult this guide before use.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,5-Dimethylhexane?

Al: 2,5-Dimethylhexane is a flammable liquid and vapor. It can cause skin, eye, and
respiratory tract irritation. A significant hazard is that it may be fatal if swallowed and enters the
airways (aspiration hazard).[1] Vapors may also cause drowsiness and dizziness.[1]

Q2: What personal protective equipment (PPE) is required when handling 2,5-
Dimethylhexane?

A2: To ensure safety, it is imperative to use appropriate personal protective equipment (PPE).
This includes chemical-resistant gloves, safety goggles or a face shield, and protective
clothing.[2] Work should be conducted in a well-ventilated area, preferably under a fume hood,
to minimize inhalation exposure.[2]

Q3: What are the proper storage conditions for 2,5-Dimethylhexane?

A3: Store 2,5-Dimethylhexane in a cool, dry, well-ventilated area away from sources of
ignition.[2] Keep containers tightly closed to prevent the release of vapors.[2][3] It should be
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stored in a designated flammables area.

Q4: What materials are incompatible with 2,5-Dimethylhexane?

A4: 2,5-Dimethylhexane is incompatible with strong oxidizing agents.[4]
Q5: What should | do in case of a spill?

A5: In the event of a spill, immediately remove all sources of ignition. Ventilate the area and
use a spark-proof tool for cleanup. Absorb the spill with an inert material such as vermiculite,
sand, or earth, and place it in a suitable container for disposal.

Troubleshooting Guide

Problem: | am experiencing dizziness while working with 2,5-Dimethylhexane.
Solution: Vapors of 2,5-Dimethylhexane can cause drowsiness and dizziness.[1] Immediately
move to an area with fresh air. If you do not feel better promptly, seek medical attention. Ensure

you are working in a well-ventilated area, and consider using a fume hood to minimize vapor
inhalation.[2]

Problem: My skin has come into contact with 2,5-Dimethylhexane.

Solution: 2,5-Dimethylhexane can cause skin irritation.[1][5] Immediately flush the affected
skin with plenty of water for at least 15 minutes. Remove any contaminated clothing. If irritation
persists, seek medical advice.[3][5]

Problem: | accidentally splashed 2,5-Dimethylhexane in my eyes.

Solution: Immediately flush your eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. It is crucial to seek medical attention following eye contact.

Problem: What are the first aid procedures for ingestion?

Solution: Do NOT induce vomiting.[1] If swallowed, immediately call a poison center or doctor.
[1] Due to the aspiration hazard, which can be fatal, it is critical to seek immediate medical
attention.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1522114&productDescription=2+5-DIMETHYLHEXANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-and-handling-of-2-5-dichloro-2-5-dimethylhexane-a-ningbo-inno-pharmchem-co-ltd-guide-bp
https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104660-SDS-EN.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28601_msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104660-SDS-EN.pdf
https://www.benchchem.com/product/b165582?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Quantitative Data

Property Value Source
Boiling Point 108 - 110 °C

Melting Point -91 °C

Flash Point 26 °C (78.8 °F)

Specific Gravity 0.690 g/cm?

Vapor Pressure 30.3 mm Hg @ 25 °C

Safe Handling and Storage Workflow
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Preparation
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Caption: Workflow for the safe handling and storage of 2,5-Dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165582#safe-handling-and-storage-protocols-for-2-5-
dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b165582?utm_src=pdf-custom-synthesis
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-and-handling-of-2-5-dichloro-2-5-dimethylhexane-a-ningbo-inno-pharmchem-co-ltd-guide-bp
https://store.apolloscientific.co.uk/storage/msds/OR28601_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1522114&productDescription=2+5-DIMETHYLHEXANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104660-SDS-EN.pdf
https://www.benchchem.com/product/b165582#safe-handling-and-storage-protocols-for-2-5-dimethylhexane
https://www.benchchem.com/product/b165582#safe-handling-and-storage-protocols-for-2-5-dimethylhexane
https://www.benchchem.com/product/b165582#safe-handling-and-storage-protocols-for-2-5-dimethylhexane
https://www.benchchem.com/product/b165582#safe-handling-and-storage-protocols-for-2-5-dimethylhexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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